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Compound of Interest

Compound Name: 1,3-Dimethoxy-1,3-dimethylurea

Cat. No.: B182188

This technical guide provides a comprehensive overview of the discovery, history, chemical
properties, and synthesis of 1,3-Dimethoxy-1,3-dimethylurea. The content is tailored for
researchers, scientists, and professionals in the field of drug development and materials
science, presenting available data in a structured and accessible format.

Introduction

1,3-Dimethoxy-1,3-dimethylurea, with the Chemical Abstracts Service (CAS) number 123707-
26-6, is a symmetrically substituted urea derivative. Its molecular structure features two
methoxy and two methyl groups attached to the nitrogen atoms of the urea backbone. This
substitution pattern imparts specific chemical properties that make it a subject of interest in
various chemical applications, notably as a crosslinking agent and a formaldehyde-free
alternative in the production of polymers and textiles. While its structural analog, 1,3-
dimethylurea, is well-documented, 1,3-Dimethoxy-1,3-dimethylurea is a more specialized
chemical with less extensive literature.

History and Discovery

Detailed historical information regarding the specific discovery and first synthesis of 1,3-
Dimethoxy-1,3-dimethylurea is not readily available in publicly accessible scientific literature.
The compound is indexed in chemical databases such as PubChem, indicating its synthesis
and characterization have been reported.[1] Patents associated with this chemical structure
exist, suggesting its development and applications may be documented within the patent
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literature.[1] Further investigation into chemical patent databases may provide more specific
details on its initial preparation and developmental timeline.

Physicochemical Properties

The known quantitative data for 1,3-Dimethoxy-1,3-dimethylurea are summarized in the table
below. These properties are primarily derived from computational models and data available in
chemical databases.

Property Value Source
Molecular Formula CsH12N20s3 PubChem[1]
Molecular Weight 148.16 g/mol PubChem[1]

1,3-dimethoxy-1,3-
IUPAC Name ) PubChem[1]
dimethylurea

PubChem[1], Santa Cruz
Biotechnology[2]

CAS Number 123707-26-6

Colorless to almost colorless
Appearance o -
clear liquid

INChl=1S/C5H12N203/c1-6(9-
InChl PubChem[1]
3)5(8)7(2)10-4/h1-4H3

BXBKNWRSAAAPKG-

InChlKey PubChem[1]
UHFFFAOYSA-N
SMILES CN(C(=0)N(C)OC)OC PubChem[1]
Synthesis

A detailed, peer-reviewed experimental protocol for the synthesis of 1,3-Dimethoxy-1,3-
dimethylurea is not prominently available in the searched scientific literature. However, a
plausible synthetic route can be conceptualized based on the known chemistry of urea
derivatives. The synthesis would likely involve the reaction of a suitable precursor, such as
N,N'-dimethylurea, with a methoxylating agent.
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A generalized conceptual workflow for its synthesis is presented below. This diagram illustrates
the logical progression from starting materials to the final product.

Conceptual Synthesis of 1,3-Dimethoxy-1,3-dimethylurea

Starting Materials

N,N'-dimethylurea Methoxylating Agent (e.g., Dimethyl sulfate) Base

Reacti$n Step /

N-Methoxylation Reaction

Purif&ation

Purification (e.g., Distillation, Chromatography)

ProLuct

1,3-Dimethoxy-1,3-dimethylurea

Click to download full resolution via product page
Caption: Conceptual workflow for the synthesis of 1,3-Dimethoxy-1,3-dimethylurea.

Applications

1,3-Dimethoxy-1,3-dimethylurea is primarily utilized in the field of polymer and materials
science. Its key applications include:

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b182188?utm_src=pdf-body-img
https://www.benchchem.com/product/b182188?utm_src=pdf-body
https://www.benchchem.com/product/b182188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Crosslinking Agent: It can be used to form chemical bonds between polymer chains, thereby
enhancing the durability, stability, and mechanical properties of coatings, adhesives, and
textiles.

o Curing Agent: In the manufacturing of high-performance materials, it can act as a curing
agent, facilitating the hardening of resins.

o Formaldehyde-Free Alternative: Due to concerns about the health effects of formaldehyde,
this compound serves as a safer alternative in various applications, particularly in the textile
industry for creating wrinkle-resistant fabrics.

While its applications in drug development are not well-documented, related urea compounds
are known to be important intermediates in the synthesis of various pharmaceuticals.

Signaling Pathways and Biological Activity

There is no information available in the searched scientific literature to suggest that 1,3-
Dimethoxy-1,3-dimethylurea has a defined role in any specific biological signaling pathways
or possesses significant biological activity. Its primary applications appear to be in the realm of
materials chemistry rather than pharmacology.

Conclusion

1,3-Dimethoxy-1,3-dimethylurea is a specialized chemical with niche applications, primarily
as a crosslinking and curing agent in the polymer and textile industries, and as a formaldehyde-
free alternative. While its basic chemical and physical properties are cataloged, a detailed
public record of its discovery, history, and specific, reproducible synthesis protocols is sparse.
For researchers and professionals interested in this compound, a thorough search of the patent
literature is recommended to uncover more in-depth information regarding its synthesis and
historical development. As research into new materials and safer chemical alternatives
continues, the applications and understanding of 1,3-Dimethoxy-1,3-dimethylurea may
expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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